Cas no 20532-40-5 (methyl 5-(acetyloxy)-1-benzothiophene-2-carboxylate)

• Product Name: methyl 5-(acetyloxy)-1-benzothiophene-2-carboxylate
• CAS No: 20532-40-5
• MF: C₁₂H₁₀O₄S
• MW: 250.270402431488
• CID: 1394631
• PubChem ID: 23261727
• Update Time: 2025-04-20

methyl 5-(acetyloxy)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(acetyloxy)-1-benzothiophene-2-carboxylate
• methyl 5-acetoxy-1-benzothiophene-2-carboxylate
• Methyl-5-acetoxy-1-benzothiophen-2-carboxylat
• 20532-40-5
• Methyl 5-(acetyloxy)benzo[b]thiophene-2-carboxylate
• SCHEMBL3810348
• DTXSID201224429

• Inchi： 1S/C12H10O4S/c1-7(13)16-9-3-4-10-8(5-9)6-11(17-10)12(14)15-2/h3-6H,1-2H3
• InChI Key： MZVIHDVIXMRSLY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C=C(C=CC1=2)OC(C)=O

Computed Properties

• Exact Mass: 250.03
• Monoisotopic Mass: 250.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.327
• Boiling Point: 382.078°C at 760 mmHg
• Flash Point: 184.874°C
• Refractive Index: 1.613
• PSA: 52.6